Cas no 76-39-1 (2-Methyl-2-nitropropan-1-ol)

2-Methyl-2-nitropropan-1-ol structure
2-Methyl-2-nitropropan-1-ol structure
Product Name:2-Methyl-2-nitropropan-1-ol
CAS No:76-39-1
MF:C4H9NO3
MW:119.119161367416
MDL:MFCD00007394
CID:34048
PubChem ID:6442
Update Time:2025-04-19

2-Methyl-2-nitropropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-nitro-1-propanol
    • Methylnitropropanol
    • 2-methyl-2-nitropropan-1-ol
    • 2-Nitroisobutanol
    • 2-Methyl-2-nitropropanol
    • 2-Nitro-2-methyl-1-propanol
    • 2-Nitro-2-methylpropanol
    • NSC 17676
    • 1-Propanol, 2-methyl-2-nitro-
    • 1-Propanol,2-methyl-2-nitro-
    • RGG97AOX42
    • MVGJRISPEUZYAQ-UHFFFAOYSA-N
    • NSC17676
    • DSSTox_CID_6436
    • DSSTox_RID_78112
    • DSSTox_GSID_26436
    • WLN: WNX1&1&1Q
    • 2-methyl-2-nitro-propan-1-ol
    • C
    • LS-122556
    • SCHEMBL324864
    • NSC-17676
    • AS-59479
    • NCGC00255278-01
    • FT-0612922
    • AI3-02258
    • MFCD00007394
    • EN300-251459
    • M0696
    • 76-39-1
    • CHEMBL3187854
    • DTXCID706436
    • UNII-RGG97AOX42
    • Tox21_301911
    • EINECS 200-957-6
    • HSDB 5213
    • AKOS015912963
    • D95399
    • CS-0242540
    • 2-METHYL-2-NITROPROPAN-1-OL [HSDB]
    • Q27288109
    • DTXSID8026436
    • CAS-76-39-1
    • InChI=1/C4H9NO3/c1-4(2,3-6)5(7)8/h6H,3H2,1-2H
    • NS00037777
    • DB-056053
    • ALBB-029029
    • 2Methyl2nitro1propanol
    • 2Nitro2methyl1propanol
    • FM136134
    • 2Methyl2nitropropan1ol
    • 200-957-6
    • 1Propanol, 2methyl2nitro
    • 2Nitro2methylpropanol
    • 2Methyl2nitropropanol
    • 2-Methyl-2-nitropropan-1-ol
    • MDL: MFCD00007394
    • Inchi: 1S/C4H9NO3/c1-4(2,3-6)5(7)8/h6H,3H2,1-2H3
    • InChI Key: MVGJRISPEUZYAQ-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 119.05800
  • Monoisotopic Mass: 119.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 93.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.0765 (estimate)
  • Melting Point: 86.0 to 90.0 deg-C
  • Boiling Point: 96°C/10mmHg(lit.)
  • Flash Point: 92.1°C
  • Refractive Index: 1.4413 (estimate)
  • PSA: 66.05000
  • LogP: 0.55720

2-Methyl-2-nitropropan-1-ol Security Information

  • WGK Germany:3
  • RTECS:UB8575000

2-Methyl-2-nitropropan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158750-25G
2-Methyl-2-nitropropan-1-ol
76-39-1 98%
25g
¥896.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M158750-5g
2-Methyl-2-nitropropan-1-ol
76-39-1 98%
5g
¥283.90 2023-09-02
TRC
M241645-250mg
2-Methyl-2-nitropropan-1-ol
76-39-1
250mg
$ 155.00 2022-06-04
TRC
M241645-500mg
2-Methyl-2-nitropropan-1-ol
76-39-1
500mg
$150.00 2023-05-18
TRC
M241645-1000mg
2-Methyl-2-nitropropan-1-ol
76-39-1
1g
$230.00 2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M863279-5g
2-Methyl-2-nitro-1-propanol
76-39-1 ≥98%(GC)
5g
¥380.00 2022-09-01
abcr
AB138813-25 g
2-Methyl-2-nitro-1-propanol, 98%; .
76-39-1 98%
25g
€101.60 2022-03-25
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M0696-5g
2-Methyl-2-nitro-1-propanol
76-39-1 >98.0%(GC)
5g
¥290.00 2024-04-16
Enamine
EN300-251459-0.05g
2-methyl-2-nitropropan-1-ol
76-39-1 95%
0.05g
$21.0 2024-06-19
Enamine
EN300-251459-1g
2-methyl-2-nitropropan-1-ol
76-39-1 95%
1g
$55.0 2023-09-15

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